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Compound of Interest

Compound Name: D-(+)-Cellobiose-13C

Cat. No.: B12395374

D-(+)-Cellobiose is not classified as a hazardous substance according to the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals.[1][2][3] It is not
considered to be acutely toxic, a skin or eye irritant, or hazardous to the aquatic environment.
[1][3] However, as with any laboratory chemical, it should be handled with care to minimize
exposure.

Primary Routes of Exposure: Inhalation of dust, skin contact, eye contact, and ingestion. Health
Effects: To date, no significant symptoms or health effects are known.[1] Inhalation of dust may
cause minor irritation to the respiratory tract. Direct contact with eyes may cause transient
irritation.

Quantitative Safety and Physical Data

The following table summarizes the key physical and chemical properties of D-(+)-Cellobiose.
Specific toxicological data such as LD50 values are not available in the reviewed literature,
indicating that the substance has not been found to be acutely toxic.[4]
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Property

Value

Reference(s)

Physical State

White Crystalline Powder /
Solid

[5]

Molecular Formula

C1113CH22011 (for the 13C

labeled version)

[6]

~343.29 g/mol (for the 13C

Molecular Weight ] [6]
labeled version)
Melting Point 239 °C/462.2 °F 517
Odor Odorless [51[7]
N Soluble in water. Mixes with
Solubility [4][5]

water (1g in 8ml)

Autoignition Temp.

Not applicable

[5]

Acute Toxicity

No data available; not

classified as acutely toxic

[11(31[4]

Skin Corrosion/Irritation

Shall not be classified as

corrosive/irritant to skin

[1](3]

Eye Damage/Irritation

Shall not be classified as

seriously damaging

[1]3]

Safe Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and ensure

laboratory safety.

Handling:

o Wear appropriate personal protective equipment (PPE) as detailed in Section 4.[5]

e Ensure adequate ventilation in the handling area to minimize dust formation and inhalation.

[5][8] Use a local exhaust ventilation system where dust may be generated.[8]

e Avoid contact with skin, eyes, and clothing.[5]
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e Avoid ingestion and inhalation.[5]

e Practice good industrial hygiene, including washing hands thoroughly after handling.[8]

e Do not eat, drink, or smoke in work areas.[2]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][8]
» Store away from incompatible materials such as strong bases and oxidizing agents.[5]

o For long-term stability as a powder, storage at -20°C for up to 3 years or at 4°C for up to 2
years is recommended.[6]

e Solutions prepared in solvents should be stored at -80°C (for up to 6 months) or -20°C (for
up to 1 month).[6][9]

Receiving & Storage

Cleanup & Disposal

Weigh in Ventilated

Store in a Cool, Dry,
Well-Ventilated Area

W | Post-Experiment | TSRS
(ReFEOEETD | (Secp. Avoid Dush

Click to download full resolution via product page
Caption: Workflow for the safe receipt, handling, and disposal of D-(+)-Cellobiose-13C.

Personal Protective Equipment (PPE)

The following PPE is recommended when handling D-(+)-Cellobiose-13C, particularly in its
powder form:

o Eye/Face Protection: Wear chemical safety goggles or glasses that are tested and approved
under government standards such as NIOSH (US) or EN 166 (EU).[8]
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o Skin Protection: Wear appropriate protective gloves (e.g., Nitrile rubber) and clothing, such
as a lab coat, to prevent skin exposure.[5][8] Gloves must be inspected before use and
disposed of properly after handling.[8]

o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[5] If dust is generated and ventilation is inadequate, use a
particulate filter respirator.

First-Aid and Emergency Procedures

While D-(+)-Cellobiose is not considered highly hazardous, appropriate first-aid measures
should be taken in case of exposure.

 After Inhalation: Move the person to fresh air. If symptoms occur or if breathing is difficult,
seek medical attention.[1][7]

o After Skin Contact: Wash the affected area with soap and plenty of water.[8] Remove
contaminated clothing. If irritation persists, seek medical advice.

o After Eye Contact: Rinse cautiously with plenty of water for at least 15 minutes, holding the
eyelids open.[1][7] Remove contact lenses if present and easy to do. If eye irritation persists,
get medical attention.

» After Ingestion: Rinse mouth with water. Do NOT induce vomiting.[7] Call a doctor if you feel
unwell.[1]

o Fire-Fighting: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as
extinguishing media.[7][8] Wear a self-contained breathing apparatus (SCBA) if necessary.[8]
Hazardous combustion products include carbon monoxide (CO) and carbon dioxide (CO3).

[5]

Accidental Release and Disposal Measures

Accidental Release:
o Ensure adequate ventilation and wear appropriate PPE.

¢ Avoid the formation of dust.
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o For spills, sweep or shovel the material into a suitable, closed container for disposal.[5][8]
e Prevent the product from entering drains or waterways.[1][8]

Disposal: Chemical waste should be disposed of in accordance with local, regional, and
national hazardous waste regulations.[5] Consult a licensed professional waste disposal
service for surplus and non-recyclable solutions.[8]

General Experimental Protocols for Solution
Preparation

D-(+)-Cellobiose-13C is often used in solution for in vivo or in vitro experiments. The following
provides a general methodology for its preparation.

1. Solubility and Solvent Selection:
o D-(+)-Cellobiose is water-soluble.[9]

o For many research applications, particularly in cell culture or for preparing stock solutions,
organic solvents like Dimethyl sulfoxide (DMSO) are used.[6]

¢ Always test solubility with a small amount of the compound before preparing a bulk solution.
2. Stock Solution Preparation (Example using DMSO):

o Calculate the required mass of D-(+)-Cellobiose-13C to achieve the desired stock
concentration (e.g., 10 mM).

» In a well-ventilated area, accurately weigh the compound and add it to a sterile vial.
e Add the calculated volume of DMSO to the vial.

» \Vortex or sonicate the mixture to aid dissolution. Gentle heating may also be applied if
necessary.[9]

¢ Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.[6]
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Store aliquots at -20°C or -80°C as recommended.[6]
. Working Solution and In Vivo Formulation:

For In Vitro Use: Dilute the stock solution to the final working concentration using the
appropriate aqueous buffer or cell culture medium. If using an aqueous solution, it is
recommended to sterilize it by passing it through a 0.22 um filter before use.[9]

For In Vivo Use: It is recommended to prepare fresh formulations on the day of use.[9] A
common formulation for injection involves using co-solvents like PEG300, Tween 80, and
saline in addition to DMSO to ensure solubility and biocompatibility.[6] An example
formulation is: 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.[6]
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Stock Solution Preparation
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Caption: General workflow for preparing D-(+)-Cellobiose-13C solutions for research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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